Cas no 27410-49-7 (2(3H)-Benzothiazolethione,3-(1-methylethyl)-)

• Product Name: 2(3H)-Benzothiazolethione,3-(1-methylethyl)-
• CAS No: 27410-49-7
• MF: C₁₀H₁₁NS₂
• MW: 209.33103966713
• CID: 251157
• Update Time: 2024-01-26

2(3H)-Benzothiazolethione,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,3-(1-methylethyl)-
• 2-Benzothiazolinethione,3-isopropyl- (8CI)
• 2-Benzothiazolinethione,3-isopropyl-(8CI)
• 2(3H)-Benzothiazolethione, 3-(1-methylethyl)-

• Inchi： 1S/C10H11NS2/c1-7(2)11-8-5-3-4-6-9(8)13-10(11)12/h3-7H,1-2H3
• InChI Key： CIRQVPOGTPYIPT-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(C(C)C)C1=S

Computed Properties

• Exact Mass: 209.03343
• Monoisotopic Mass: 209.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6A^2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 319.8±25.0 °C(Predicted)
• PSA: 3.24
• pka: -2.69±0.20(Predicted)